Cas no 1803584-77-1 (4-methyl-2-(3-methylphenyl)-2-(morpholin-4-yl)pentanedinitrile)

• Product Name: 4-methyl-2-(3-methylphenyl)-2-(morpholin-4-yl)pentanedinitrile
• CAS No: 1803584-77-1
• MF: C₁₇H₂₁N₃O
• MW: 283.368143796921
• CID: 5201466
• PubChem ID: 75525616
• Update Time: 2025-05-24

4-methyl-2-(3-methylphenyl)-2-(morpholin-4-yl)pentanedinitrile Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-(3-methylphenyl)-2-(morpholin-4-yl)pentanedinitrile
• Pentanedinitrile, 4-methyl-2-(3-methylphenyl)-2-(4-morpholinyl)-

• Inchi： 1S/C17H21N3O/c1-14-4-3-5-16(10-14)17(13-19,11-15(2)12-18)20-6-8-21-9-7-20/h3-5,10,15H,6-9,11H2,1-2H3
• InChI Key： WDFVGTCLZOSIJC-UHFFFAOYSA-N
• SMILES： C(#N)C(C1=CC=CC(C)=C1)(N1CCOCC1)CC(C)C#N

Additional information on 4-methyl-2-(3-methylphenyl)-2-(morpholin-4-yl)pentanedinitrile

Recent Advances in the Study of 4-methyl-2-(3-methylphenyl)-2-(morpholin-4-yl)pentanedinitrile (CAS: 1803584-77-1)

The compound 4-methyl-2-(3-methylphenyl)-2-(morpholin-4-yl)pentanedinitrile (CAS: 1803584-77-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique morpholine and dinitrile functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of considerable scientific interest.

One of the key areas of research has been the synthesis and optimization of 4-methyl-2-(3-methylphenyl)-2-(morpholin-4-yl)pentanedinitrile. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions and subsequent functional group transformations, achieving a final product with high enantiomeric purity. This advancement is critical for further preclinical and clinical evaluations.

Pharmacological investigations have revealed that 4-methyl-2-(3-methylphenyl)-2-(morpholin-4-yl)pentanedinitrile exhibits potent inhibitory effects on specific kinase pathways implicated in cancer and inflammatory diseases. In vitro studies demonstrated its ability to selectively target protein kinases such as PI3K and mTOR, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for developing targeted therapies, particularly in oncology. Additionally, its favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability, further supports its therapeutic potential.

Recent preclinical studies have explored the compound's efficacy in animal models of disease. For instance, a 2024 study in Cancer Research reported significant tumor growth inhibition in xenograft models of breast cancer when treated with 4-methyl-2-(3-methylphenyl)-2-(morpholin-4-yl)pentanedinitrile. The study also highlighted its synergistic effects when combined with existing chemotherapeutic agents, suggesting its utility in combination therapies. These results underscore the compound's translational potential and warrant further investigation in clinical settings.

Despite these promising findings, challenges remain in the development of 4-methyl-2-(3-methylphenyl)-2-(morpholin-4-yl)pentanedinitrile. Issues such as off-target effects and long-term toxicity need to be addressed through comprehensive safety profiling. Ongoing research is also focused on elucidating its precise molecular mechanisms and identifying biomarkers for patient stratification. Collaborative efforts between academia and industry are essential to accelerate its development and bring it closer to clinical application.

In conclusion, 4-methyl-2-(3-methylphenyl)-2-(morpholin-4-yl)pentanedinitrile (CAS: 1803584-77-1) represents a promising candidate in the field of chemical biology and drug discovery. Its unique chemical structure, combined with potent pharmacological activity, positions it as a valuable tool for understanding disease mechanisms and developing novel therapeutics. Future research should prioritize translational studies to fully realize its clinical potential.